Tembotrione

• CAS No.: 335104-84-2
• Product Name: Tembotrione
• Molecular Formula: C17H16ClF3O6S
• Molecular Weight: 440.8 g/mol
• IUPAC Name: 2-[2-chloro-4-methylsulfonyl-3-(2,2,2-trifluoroethoxymethyl)benzoyl]cyclohexane-1,3-dione
• Standard InChI: InChI=1S/C17H16ClF3O6S/c1-28(25,26)13-6-5-9(15(18)10(13)7-27-8-17(19,20)21)16(24)14-11(22)3-2-4-12(14)23/h5-6,14H,2-4,7-8H2,1H3
• Standard InChIKey: IUQAXCIUEPFPSF-UHFFFAOYSA-N
• SMILES: CS(=O)(=O)C1=C(C(=C(C=C1)C(=O)C2C(=O)CCCC2=O)Cl)COCC(F)(F)F
• Canonical SMILES: CS(=O)(=O)C1=C(C(=C(C=C1)C(=O)C2C(=O)CCCC2=O)Cl)COCC(F)(F)F
• Colorform: Beige powde
• Density: 1.56 at 20 °C
• Melting Point: 123 °C
• Description: Tembotrione is an aromatic ketone that is 2-benzoylcyclohexane-1,3-dione in which the phenyl group is substituted at positions 2, 3, and 4 by chlorine, (2,2,2-trifluoroethoxy)methyl, and methylsulfonyl groups, respectively. It is a post-emergence herbicide used (particularly in conjunction with the herbicide safener cyprosulfamide) for the control of a wide range of broad-leaved and grassy weeds in corn and other crops. It has a role as a herbicide, an agrochemical, an EC 1.13.11.27 (4-hydroxyphenylpyruvate dioxygenase) inhibitor and a carotenoid biosynthesis inhibitor. It is a sulfone, a cyclic ketone, an aromatic ketone, a member of monochlorobenzenes, an organofluorine compound, an ether and a beta-triketone.
• Solubility: In DMSO and methylene chloride >600, acetone 300-600, ethyl acetate 180.2, toluene 75.7, hexane 47.6, ethanol 8.2 (all in mg/L, 20 °C); In water, 0.22 (pH 4), 28.3 (pH 7) (both in g/L, 20 °C)
• Synonyms: tembotrione
• Vapor Pressure: 1.1X10-5 mPa (20 °C) /SRC: 8.3X10-11mm Hg at 20 °C/
• PubChem Compound: 11556911
• Last Modified: Nov 11 2021